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Compound Name: Methyl perfluoroisobutyl ether

Cat. No.: B068913 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Methyl Perfluoroisobutyl
Ether

Introduction
Methyl perfluoroisobutyl ether, with the CAS number 163702-08-7, is a fluorinated ether

used in a variety of industrial applications.[1][2] It is a colorless, clear liquid with a slight

ethereal odor.[3] This compound is known for its high stability, non-flammability, and low

toxicity, making it a suitable replacement for ozone-depleting solvents in applications such as

heat transfer, solvent cleaning, and as a lubricant carrier.[2][4] It is often a component of

hydrofluoroether (HFE) fluids, such as 3M™ Novec™ 7100, where it is mixed with its isomer,

methyl nonafluorobutyl ether.[3][4] This guide provides a detailed overview of its core

physicochemical properties, the experimental protocols used for their determination, and a

visualization of the logical relationships between these properties.

Physicochemical Properties
The quantitative physicochemical data for methyl perfluoroisobutyl ether are summarized in

the table below for easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₅H₃F₉O [3]

Molecular Weight 250.06 g/mol [3]

Boiling Point 61 °C (at 760 mmHg) [5]

Melting Point -135 °C [5]

Density / Specific Gravity 1.5 g/mL (at 25 °C)

Vapor Pressure 202 mmHg (at 25 °C) [5]

Viscosity 0.6 centipoise (at 23 °C)

Solubility in Water < 12 ppm

Evaporation Rate 49 (n-Butyl Acetate = 1) [5]

Autoignition Temperature 405 °C [6]

Flash Point No Flash Point [5]

Flammable Limits (LEL/UEL) None Detected [5]

Experimental Protocols
The determination of the physicochemical properties listed above is conducted using

standardized experimental methodologies. While specific laboratory procedures for methyl
perfluoroisobutyl ether are proprietary to manufacturers, the following ASTM International

standards are commonly cited for the properties of similar hydrofluoroether fluids:

Flash Point: The absence of a flash point is determined according to standard methods such

as ASTM D56 (Tag Closed Cup Tester) and ASTM D92 (Cleveland Open Cup Tester). These

tests involve heating the liquid in a controlled manner and introducing an ignition source to

see if a flash occurs.

Autoignition Temperature: This property is measured using the ASTM E659-84 standard. The

test identifies the lowest temperature at which the substance will spontaneously ignite in a

normal atmosphere without an external source of ignition.
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Flammability Limits: The lower and upper explosive limits (LEL/UEL) are determined based

on ASTM E681. This standard involves introducing the substance into a closed chamber at

various concentrations and attempting to ignite it to determine the concentration range over

which it is flammable.

Boiling Point: The boiling point is typically determined at atmospheric pressure (760 mmHg)

using standard laboratory distillation apparatus, following principles outlined in methods like

ASTM D1078.

Density and Specific Gravity: These are measured using a pycnometer or a hydrometer, with

the reference standard for specific gravity being water at a specified temperature.

Vapor Pressure: Standard methods like ASTM D2879 (isoteniscope method) can be used to

determine the vapor pressure of a liquid at various temperatures.

Viscosity: The kinematic viscosity is measured using a viscometer, such as a capillary

viscometer, according to methods like ASTM D445. The dynamic viscosity reported here is

derived from this measurement.

Logical Relationships of Properties
The fundamental molecular structure of methyl perfluoroisobutyl ether dictates its

macroscopic physicochemical and safety properties. The following diagram illustrates these

relationships.
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Core Molecular Structure

Key Physicochemical PropertiesSafety & Application Properties

Methyl Perfluoroisobutyl Ether
(C₅H₃F₉O)

Boiling Point
(61 °C)

 Influences
Vapor Pressure

Melting Point
(-135 °C)

 Dictated by
Intermolecular Forces

Density
(1.5 g/mL)

 High Fluorine Content

Low Viscosity
(0.6 cP)

Low Water Solubility
(<12 ppm)

 Hydrophobic Nature

High Chemical & Thermal Stability

 Strong C-F Bonds

Applications:
- Heat Transfer

- Solvent Cleaning
- Dielectric Fluid

No Flash Point

 Enables Safe Use

High Autoignition Temp
(405 °C)

 High Safety Margin

Click to download full resolution via product page

Caption: Logical flow from molecular structure to key properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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